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Compound of Interest

Compound Name: Sodium 2-Naphthoate

CAS No.: 17273-79-9

Cat. No.: B096117

Get Quote

Safe Handling and Application in Hydrotropic
Solubilization
Executive Summary & Chemical Precision
Sodium 2-naphthoate (CAS: 17273-79-9) is the sodium salt of 2-naphthoic acid. It is distinct

from Sodium 2-naphtholate (the salt of 2-naphthol), a distinction critical for safety and reactivity.

While often overshadowed by sodium benzoate in general applications, Sodium 2-naphthoate
exhibits superior hydrotropic efficiency due to the expanded

-electron system of its naphthalene ring, making it a potent solubilizer for hydrophobic
pharmaceutical actives (APIs).

This guide synthesizes safety data with operational protocols for its primary use: Hydrotropic

Solubilization.
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Parameter Specification

Chemical Name Sodium 2-naphthalenecarboxylate

Common Name Sodium 2-naphthoate

CAS Number 17273-79-9

Molecular Formula

Molecular Weight 194.16 g/mol

Appearance White to off-white crystalline powder

Solubility Highly soluble in water (Hydrotropic nature)

Key Distinction

NOT Sodium 2-naphtholate (CAS 875-83-2).[1]

Naphthoate is a carboxylate; Naphtholate is a

phenolate.

Hazard Profiling & Risk Assessment
While Sodium 2-naphthoate is generally less corrosive than its phenolic counterparts, it acts

as a significant irritant. The primary risks stem from inhalation of fine dust and direct ocular

contact.

GHS Classification (29 CFR 1910.1200 / EU CLP)
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation).

Mechanistic Toxicology
Alkalinity: Aqueous solutions of Sodium 2-naphthoate are mildly alkaline due to hydrolysis

(salt of a weak acid and strong base). This alkalinity contributes to mucous membrane

irritation upon inhalation of mists.
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Hydrotropic Action on Membranes: As a hydrotrope, the compound disrupts water structure

and increases the solubility of hydrophobic molecules.[2] Theoretically, high-concentration

exposure could destabilize lipid bilayers in corneal tissues, leading to the "Serious Eye

Irritation" classification.

Technical Application: Hydrotropic Solubilization
The primary laboratory utility of Sodium 2-naphthoate is increasing the aqueous solubility of

poorly soluble drugs (e.g., Ibuprofen, Ketoprofen) without using organic solvents.

Mechanism of Action
Unlike surfactants, Sodium 2-naphthoate does not form micelles at a critical concentration.[2]

[3][4] Instead, it aggregates in a stepwise fashion (stacking) driven by

interactions between the naphthalene rings. These stacks intercalate with the hydrophobic
drug, shielding it from the aqueous environment.

Visualization: Hydrotropic Stacking Mechanism
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Figure 1: Mechanism of hydrotropic solubilization.[3][4] Sodium 2-naphthoate monomers

stack via

interactions, encapsulating the hydrophobic drug.
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Operational Protocol: Preparation of 1.0M Stock
Solution
Objective: Create a stable hydrotropic stock solution for drug solubility studies. Safety Note:

This reaction is mildly exothermic.

Reagents & Equipment
Sodium 2-naphthoate (Solid)[1][5]

Deionized Water (Type I, >18 MΩ)

Volumetric Flask (Class A)

Magnetic Stirrer

PPE: Nitrile gloves (0.11mm min), Safety Goggles (EN 166), N95/P2 Respirator (if handling

bulk powder).

Step-by-Step Workflow
Calculation:

Target Volume: 100 mL

Target Conc: 1.0 M

Mass Required:

.

Weighing:

Weigh 19.42 g of Sodium 2-naphthoate inside a fume hood to prevent dust inhalation.

Dissolution:

Add approx. 70 mL of deionized water to a beaker.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b096117/docs?utm_src=pdf-body#advanced-technical-guide-safety-protocol-sodium-2-naphthoate
https://www.lookchem.com/ProductWholeProperty_LCPL492747.htm
https://www.guidechem.com/encyclopedia/sodium-2-naphtholate-dic115362.html
https://www.benchchem.com/product/b096117/docs?utm_src=pdf-body#advanced-technical-guide-safety-protocol-sodium-2-naphthoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the powder slowly under magnetic stirring (300 RPM).

Observation: The solution may become slightly warm.

Adjustment:

Transfer to a 100 mL volumetric flask.

Dilute to volume with deionized water.

Self-Validation (QC):

Clarity Check: Solution must be crystal clear. Turbidity indicates impurities or incomplete

dissolution.

pH Check: Expected pH range 7.5 – 9.0. If pH > 10, suspect contamination with Sodium 2-

naphtholate (phenolic salt).

Visualization: Safe Handling Workflow
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Figure 2: Operational workflow emphasizing PPE and Quality Control checkpoints.

Emergency Response & Disposal
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First Aid Measures
Eye Contact: Immediately flush with water for 15 minutes.[6] Critical: Lift eyelids to ensure

removal of particulates. The alkaline nature of the salt can cause lingering irritation.

Skin Contact: Wash with soap and water.[6][7] If redness persists (contact dermatitis), seek

medical attention.

Inhalation: Move to fresh air. If wheezing occurs (reactive airway irritation), administer

oxygen.

Firefighting Measures
Flammability: Combustible solid.

Hazardous Combustion Products: Carbon oxides (

), Sodium oxides.

Extinguishing Media: Water spray, Alcohol-resistant foam, Dry chemical. Do not use solid

water streams (may scatter dust).[7]

Disposal Considerations (RCRA/EU Waste)
Waste Code: Not listed as a P or U listed waste (US RCRA), but should be treated as

chemical waste.

Protocol: Dissolve in water and neutralize to pH 7 before disposal via a licensed chemical

waste contractor.

Prohibition: Do not discharge into storm drains or sanitary sewers without neutralization and

approval.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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